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Compound of Interest

Compound Name: Ethyl 1,2-thiazole-4-carboxylate

CAS No.: 165275-43-4

Cat. No.: B3245038

Get Quote

Executive Summary & Chemical Identity
Ethyl 1,2-thiazole-4-carboxylate (chemically synonymous with Ethyl isothiazole-4-

carboxylate) is a heterocyclic ester used primarily as a scaffold in medicinal chemistry for drug

discovery.[1] Unlike its more common isomer (1,3-thiazole), the 1,2-isothiazole ring system

possesses unique reactivity profiles, particularly regarding oxidative stability and biological

activity.[1]

Proper disposal is not merely a regulatory requirement but a safety imperative.[1] Isothiazole

derivatives are frequently potent sensitizers and can exhibit aquatic toxicity.[1] This guide

provides a self-validating protocol for the safe sequestration and destruction of this compound,

ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and

preventing environmental release.

Critical Nomenclature Note: Ensure you are handling the 1,2-isomer (Isothiazole).[1]

Target Compound: Ethyl 1,2-thiazole-4-carboxylate (Ethyl isothiazole-4-carboxylate) | CAS:

165275-43-4[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3245038#bc-rfq
https://www.benchchem.com/product/b3245038/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-ethyl-1-2-thiazole-4-carboxylate
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://www.benchchem.com/product/b3245038/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-ethyl-1-2-thiazole-4-carboxylate
https://cymitquimica.com/cas/5398-36-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common Confusion: Ethyl 1,3-thiazole-4-carboxylate | CAS: 14527-43-6 (Different regulatory

tracking).[1][2][3]

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the physical state and hazard class.[1] Data below is

synthesized from structural analogs and available safety data for isothiazole esters.

Property Specification Operational Implication

CAS Number 165275-43-4
Use this exact ID for waste

manifesting.[1]

Molecular Formula C₆H₇NO₂S

Contains Sulfur and Nitrogen.

[1][4] Incineration requires

scrubbers.[1]

Physical State Solid (typically) or Oil
Solids require different waste

streams than solutions.[1]

Hazard Class (GHS) Irritant (Skin/Eye), H315/H319
Requires double-gloving

(Nitrile) and eye protection.[1]

Reactivity
Incompatible with Strong

Oxidizers

DO NOT mix with nitric acid or

peroxides in waste streams.[1]

Environmental Potential Aquatic Toxin
Zero-tolerance for sink/drain

disposal.[1]

Pre-Disposal Protocol: Segregation & Handling
The integrity of your waste stream depends on initial segregation.[1] Mixing this compound with

incompatible oxidizers can lead to exothermic decomposition of the isothiazole ring.[1]

Step-by-Step Segregation Strategy:
Isolate the Waste Stream:

Solid Waste: Place pure solid or contaminated weighing boats/gloves into a wide-mouth

HDPE jar labeled "Solid Hazardous Waste - Heterocyclic Organics."[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/5398-36-7/
https://www.chemsynthesis.com/base/chemical-structure-13384.html
https://www.chemsrc.com/en/cas/14527-43-6_990011.html
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://haz-map.com/Agents/11227
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste (Mother Liquors): If the compound is dissolved in solvents (e.g., Ethyl

Acetate, DCM), segregate based on the solvent's halogen content.

Non-Halogenated: (e.g., in MeOH/EtOAc)

Red Can (Flammable).

Halogenated:[1] (e.g., in DCM/Chloroform)

Yellow Can (Halogenated).

Chemical Treatment (Quenching):

Note: There is no standard "benchtop quench" (like bleach for biologicals) that renders

isothiazoles inert safely without generating complex byproducts.[1]

Directive: Do not attempt to chemically neutralize this compound in the lab. Rely on

thermal destruction (incineration).[1]

Labeling Requirements:

Label must explicitly state: "Contains Ethyl 1,2-thiazole-4-carboxylate."[1]

Add constituent flags: "Sulfur-Containing," "Irritant."[1]

Disposal Workflow: The Decision Matrix
This self-validating workflow ensures the material ends up in the correct destruction facility

(High-Temperature Incineration).[1]
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Waste Generation:
Ethyl 1,2-thiazole-4-carboxylate

Determine Physical State

Solid Waste Stream
(Pure compound, silica, paper)

Solid

Liquid Waste Stream
(Solutions, reaction mixtures)

Liquid

Solid Hazardous Waste Drum
(Fiber or Poly)

Solvent Type?

Halogenated Waste Container
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Organic Waste
(e.g., EtOAc, MeOH)

No Halogens

Apply Hazardous Waste Tag
List: CAS 165275-43-4

Flag: Sulfur Content

EHS / Waste Contractor Pickup

High-Temp Incineration
(with Scrubber for SOx/NOx)

Click to download full resolution via product page
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Figure 1: Waste Stream Decision Tree.Follow the logic path based on the physical state and

solvent carrier to ensure correct segregation.[1]

Emergency Spill Response Protocol
In the event of a spill during weighing or transfer, immediate containment is required to prevent

aerosolization and surface contamination.[1]

Required PPE: Nitrile gloves (double layer recommended), Lab coat, Safety goggles.

Secure the Area: Alert nearby personnel. If the spill is >5g or creates dust, evacuate the

immediate bench area.[1]

Containment:

Solid Spill: Cover with a damp paper towel to prevent dust generation.[1] Do not dry

sweep.[1]

Liquid Spill: Surround with absorbent pads or vermiculite.[1]

Cleanup:

Scoop material (using non-sparking tools if in flammable solvent) into a waste bag.[1]

Clean the surface with soap and water (detergent-based) to lift the organic residue.[1] Do

not use bleach immediately, as it may react with high concentrations of the amine/sulfur

heterocycle.[1]

Place all cleanup materials into the Solid Hazardous Waste container.[1]

Spill Detected Assess Hazard
(Dust vs Liquid)

Cover with Damp Towel
(Prevent Aerosol)Solid

Absorb with Vermiculite
(Contain Spread)

Liquid Collect into
Sealed Waste Bag

Wash Surface
(Detergent + Water) Report to EHS

Click to download full resolution via product page
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Figure 2: Spill Response Logic.Immediate containment prevents laboratory contamination.

Regulatory Compliance & Documentation
To maintain "Cradle-to-Grave" tracking as mandated by the EPA, ensure your waste manifest

includes the following:

Waste Codes:

If pure/unused: P-listed or U-listed codes are unlikely to apply specifically to this CAS, so it

defaults to D001 (Ignitable) if in flammable solvent, or general Hazardous Waste due to

toxicity characteristics.[1]

Best Practice: Classify as "Non-RCRA Regulated Hazardous Waste" (unless characteristic

ignitability applies) but manage as fully hazardous due to the heteroatomic nature.[1]

Destruction Method: The manifest must specify Incineration.[1] Fuel blending is acceptable

only if the facility can handle high sulfur content.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://cymitquimica.com/cas/5398-36-7/
https://ambeed.com/cas-filter-products/name_initials/E/1176.html
https://www.molaid.com/MS_23413388
https://www.molaid.com/MS_23444941
https://www.benchchem.com/product/b3245038?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CAS 5398-36-7: Ethyl 2-amino-4-thiazolecarboxylate [cymitquimica.com]

2. chemsynthesis.com [chemsynthesis.com]

3. Ethyl 1,3-thiazole-4-carboxylate | CAS#:14527-43-6 | Chemsrc [chemsrc.com]

4. Ethyl 2-aminothiazole-4-carboxylate - Hazardous Agents | Haz-Map [haz-map.com]

5. Product Name Index | Ambeed [ambeed.com]

6. 2-(1-Phenyl-propyl)-[1,3]dioxolane - CAS号 117947-15-6 - 摩熵化学 [molaid.com]

7. methyl 3-[1-(benzyloxycarbonylamino)-1-methyl-ethyl]isothiazole-5-carboxylate - CAS号
1401526-09-7 - 摩熵化学 [molaid.com]

To cite this document: BenchChem. [Operational Guide: Proper Disposal of Ethyl 1,2-
thiazole-4-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3245038/docs#operational-guide-proper-disposal-of-
ethyl-1-2-thiazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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